2-Cyclohexyl-2-methyloxirane

• Molecular Formula: C9H16O
• Molecular Weight: 140.22 g/mol
• IUPAC Name: 2-cyclohexyl-2-methyloxirane
• InChI: InChI=1S/C9H16O/c1-9(7-10-9)8-5-3-2-4-6-8/h8H,2-7H2,1H3
• InChI Key: VTBARQXSMYZCEX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CO1)C2CCCCC2

Description

2-Cyclohexyl-2-methyloxirane is a useful research compound. Its molecular formula is C9H16O and its molecular weight is 140.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

300 mg (2.14 mmol) of racemic 2-cyclohexyl-2-methyloxirane was dissolved in 40 mL Tris-SO4 buffer (200 mM, pH 7.5), followed by addition of purified enzyme (9 mg of halohydrin dehalogenase HheC in 280 μL buffer) and 69 mg (1.06 mmol) of NaN3. The reaction mixture was stirred at room temperature (24° C.) and monitored by gas chromatography (GC). The reaction was stopped after 2.5 h and extracted with 3×25 mL of ethylacetate. The combined organic phase was dried over Na2SO4 and solvent was evaporated. The crude product was chromatographed on a silica gel 60 H using pentane/CH2Cl2 (4:6) as eluent, which yielded pure (S)-2-cyclohexyl-2-methyloxirane (155 mg, 51% yield, e.e. 76%) and (R)-azido-2-cyclohexylpropanol-2-ol (163 mg, 41% yield, e.e.>99%). Optical purities were determined by GC using a Chiraldex G-TA column (30 m×0.25 mm×0.25 μm). The NMR data were identical with those of synthesized racemic reference compounds.

Synthesis routes and methods II

Procedure details

200 mg (1.42 mmol) of racemic 2-cyclohexyl-2-methyloxirane was dissolved in 25 mL Tris-SO4 buffer (200 mM, pH 7.5), followed by addition of purified enzyme (9 mg of halohydrin dehalogenase HheC in 1.2 ml buffer) and 35 mg (0.71 mmol) NaCN. The reaction mixture was stirred at room temperature (24° C.) and monitored by gas chromatography (GC). The reaction was stopped after 24 h and extracted three times with 15 mL ethylacetate. The combined organic phases were dried over Na2SO4 and the solvent was evaporated. The crude product was chromatographed on a silica gel 60 H using pentane/CH2Cl2 (4:6) as eluent, which yielded pure (S)-2-cyclohexyl-2-methyloxirane (105 mg, 52% yield, e.e. 71%) and (S)-3-cyclohexyl-3-butanenitrile (95 mg, 40% yield, e.e. 100%). Optical purities were determined by GC using a Chiraldex G-TA column (30 m×0.25 mm×0.25 μm). The NMR data were identical with those of synthesized racemic reference compounds.